
Essential Safety and Operational Guide for
Handling m-PEG1000-CH2COOH

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: m-PEG1000-CH2COOH

Cat. No.: B045203 Get Quote

This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling m-PEG1000-CH2COOH. The following procedures

for personal protective equipment (PPE), operational handling, and disposal are based on the

safety data for polyethylene glycol (PEG) 1000, a closely related compound.

Personal Protective Equipment (PPE)
When handling m-PEG1000-CH2COOH, it is imperative to use appropriate personal protective

equipment to minimize exposure and ensure personal safety. The following table summarizes

the recommended PPE.
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PPE Category Specification Purpose

Eye/Face Protection

Safety glasses with side-

shields or chemical safety

goggles conforming to EN166

or OSHA 29 CFR 1910.133

standards.[1]

To protect eyes from dust

particles and potential

splashes.

Hand Protection

Chemical-resistant, impervious

gloves such as nitrile rubber

(>0.11 mm thickness) or butyl

rubber (0.7 mm thickness).[2]

[3]

To prevent direct skin contact

and potential irritation.[4]

Body Protection

Lab coat, apron, or other

protective clothing to prevent

skin exposure.[1]

To protect skin from accidental

spills and contamination.

Respiratory Protection

Generally not required under

normal use with adequate

ventilation.[1] A P1 particulate

filter respirator is

recommended if dust is

generated.[5]

To prevent inhalation of dust

particles, especially when

handling the powdered form.

Hazard Identification and Toxicological Data
While m-PEG1000-CH2COOH is not classified as a hazardous substance, it may cause mild

irritation upon contact with eyes or skin.[4] The toxicological data for PEG 1000 provides a

baseline for understanding its low toxicity profile.
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Toxicological Data (for
PEG 1000)

Value Species

Oral LD50 32,000 mg/kg Rat

Dermal LD50 >20,000 mg/kg Rabbit

Intraperitoneal LD50 15,570 mg/kg Rat

Eye Irritation 500mg/24h - Mild Rabbit

Data sourced from various safety data sheets for PEG 1000.[4]

Operational Plan: Step-by-Step Handling Protocol
Following a systematic workflow is crucial for the safe handling of m-PEG1000-CH2COOH
from receipt to disposal.
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Workflow for Safe Handling of m-PEG1000-CH2COOH
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Experimental Protocol for Handling:

Preparation: Before handling, ensure you are in a well-ventilated area. Put on all required

PPE, including safety glasses, gloves, and a lab coat.

Handling Solid Form:

When weighing the powdered or solid form, do so carefully to avoid generating dust.[4]

Use a chemical fume hood if there is a risk of dust inhalation.

Dissolving:

When dissolving the solid, add it slowly to the solvent to prevent splashing.

Be aware that dissolving PEGs in water can generate a slight amount of heat.[6]

General Precautions:

Avoid contact with skin and eyes.[4]

Do not eat, drink, or smoke in the work area.[4]

Wash hands thoroughly with soap and water after handling.[4]

Keep the container securely sealed when not in use.[4]

Disposal Plan
Proper disposal of m-PEG1000-CH2COOH and its containers is essential to prevent

environmental contamination and ensure regulatory compliance.

Disposal Protocol:

Waste Characterization: Although PEG 1000 is not considered hazardous, any

contamination with other chemicals may alter the waste's properties and require different

disposal procedures.[4]

Solid Waste:
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Collect unused solid material in a clearly labeled, sealable container.[4]

For spills, sweep or vacuum the material, avoiding dust generation, and place it in a

labeled container for disposal.[4]

Liquid Waste:

Collect solutions containing m-PEG1000-CH2COOH in a designated, labeled waste

container.

Do not pour solutions down the drain unless permitted by local regulations.[4]

Container Disposal:

Dispose of empty containers in accordance with local, state, and federal regulations.

Regulatory Compliance: All waste must be handled and disposed of in accordance with all

applicable local, state, and federal regulations.[4] Consult your institution's environmental

health and safety (EHS) department for specific guidance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. fishersci.com [fishersci.com]

2. carlroth.com:443 [carlroth.com:443]

3. download.basf.com [download.basf.com]

4. szabo-scandic.com [szabo-scandic.com]

5. carlroth.com [carlroth.com]

6. POLYETHYLENE GLYCOL 1000 - Ataman Kimya [atamanchemicals.com]

To cite this document: BenchChem. [Essential Safety and Operational Guide for Handling m-
PEG1000-CH2COOH]. BenchChem, [2025]. [Online PDF]. Available at:

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.szabo-scandic.com/media/product_data/msds/SAC/SAC-MSDS-SACSC-203182.pdf
https://www.szabo-scandic.com/media/product_data/msds/SAC/SAC-MSDS-SACSC-203182.pdf
https://www.benchchem.com/product/b045203?utm_src=pdf-body
https://www.szabo-scandic.com/media/product_data/msds/SAC/SAC-MSDS-SACSC-203182.pdf
https://www.szabo-scandic.com/media/product_data/msds/SAC/SAC-MSDS-SACSC-203182.pdf
https://www.benchchem.com/product/b045203?utm_src=pdf-custom-synthesis
https://www.fishersci.com/store/msds?partNumber=AAB221340B&productDescription=POLYETHYLENE+GLYCOL%2C+1000+1KG&vendorId=VN00024248&countryCode=US&language=en
https://www.carlroth.com/medias/SDB-2631-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNDA5Nzl8YXBwbGljYXRpb24vcGRmfGFERmhMMmhoTXk4NU1qTXpOREUzTnpZME9EazBMMU5FUWw4eU5qTXhYMGRDWDBWT0xuQmtaZ3w4ZjRlOTRjNjQ4M2JmMTBmYjUzZTgyMzA0MzNjMGQyM2RjZjU4OTRhMzg5NGU1NGM4YTgwYzk1YmE0NTQ0M2Iw
https://download.basf.com/p1/000000000030607751_SDS_GEN_00/en_UN/Kollisolv_PEG_1000_30607751_SDS_GEN_00_en_2-0.pdf
https://www.szabo-scandic.com/media/product_data/msds/SAC/SAC-MSDS-SACSC-203182.pdf
https://www.carlroth.com/medias/SDB-2634-CH-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNDc5MzJ8YXBwbGljYXRpb24vcGRmfGFEQmhMMmd6TXk4NU1qTXpOREU0T1RFeE56YzBMMU5FUWw4eU5qTTBYME5JWDBWT0xuQmtaZ3w1MjU5NmI5NDZiNzY5MDFkNjMzNDRmMmQxNmI1NjViN2I1ZDNlZGQ5NDJiZmE5MWU3MmRmZjRjNWVjMWUwMWUx
https://www.atamanchemicals.com/polyethylene-glycol-1000_u24589/
https://www.benchchem.com/product/b045203#personal-protective-equipment-for-handling-m-peg1000-ch2cooh
https://www.benchchem.com/product/b045203#personal-protective-equipment-for-handling-m-peg1000-ch2cooh
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b045203?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


[https://www.benchchem.com/product/b045203#personal-protective-equipment-for-handling-
m-peg1000-ch2cooh]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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